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Compound of Interest

Compound Name:
1-(5-Bromo-2-

methoxyphenyl)adamantane

Cat. No.: B139514 Get Quote

An In-Depth Technical Guide to 1-(5-Bromo-2-methoxyphenyl)adamantane

This technical guide provides a comprehensive overview of 1-(5-Bromo-2-
methoxyphenyl)adamantane, a key intermediate in pharmaceutical synthesis. It is intended

for researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Chemical Identifiers and Properties
1-(5-Bromo-2-methoxyphenyl)adamantane is a substituted aromatic compound featuring an

adamantane cage. Its unique structure makes it a valuable building block in organic synthesis.

Identifiers
The compound is registered and indexed under several international chemical identifiers.
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Identifier Value

CAS Number 104224-63-7[1][2][3][4]

PubChem CID 3285024[5]

InChI

InChI=1S/C17H21BrO/c1-19-16-3-2-14(18)7-

15(16)17-8-11-4-12(9-17)6-13(5-11)10-17/h2-

3,7,11-13H,4-6,8-10H2,1H3[3][5]

InChIKey QQAMHHZQONQBFZ-UHFFFAOYSA-N[3][5]

Canonical SMILES
COC1=C(C=C(C=C1)Br)C23CC4CC(C2)CC(C4

)C3[3]

Synonyms

2-(Adamantan-1-yl)-4-bromoanisole, 2-

(Adamantan-1-yl)-4-bromo-1-methoxybenzene,

Adapalene Impurity J[1][3]

Physicochemical Properties
The physical and chemical properties of the compound are summarized below.

Property Value

Molecular Formula C₁₇H₂₁BrO[2][3]

Molecular Weight 321.25 g/mol [3][6]

Appearance
White solid or white to light yellow crystalline

powder[3][7]

Melting Point 139-141 °C[3][7]

Boiling Point 402.5 ± 38.0 °C (Predicted)[3][7]

Density 1.346 ± 0.06 g/cm³ (Predicted)[3][6]

Solubility
Slightly soluble in Chloroform and Ethyl

Acetate[3]
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Role in Pharmaceutical Synthesis
1-(5-Bromo-2-methoxyphenyl)adamantane is primarily recognized for its role as a critical

intermediate in the synthesis of Adapalene.[3][8] Adapalene is a third-generation topical retinoid

used in the treatment of acne. The adamantane moiety provides lipophilicity, which is crucial for

the pharmacological profile of the final active pharmaceutical ingredient. The compound is also

classified as an impurity of Adapalene.[3][7]

1-(5-Bromo-2-methoxyphenyl)adamantane
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Figure 1. Logical workflow illustrating the role of 1-(5-Bromo-2-methoxyphenyl)adamantane
as a key intermediate in the patented synthesis pathway of Adapalene.[8]
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Experimental Protocols
Detailed experimental procedures are essential for the replication of synthetic processes. The

following section outlines a common laboratory-scale synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane.

Synthesis via Williamson Ether Synthesis
This protocol details the methylation of 2-(1-adamantyl)-4-bromophenol to yield the target

compound.[3][9]

Materials:

2-(1-adamantyl)-4-bromophenol (0.5 g; 1.62 mmol)

Anhydrous N,N-dimethylformamide (DMF) (5 ml)

Anhydrous potassium carbonate (K₂CO₃) (0.335 g; 2.42 mmol)

Iodomethane (CH₃I) (1 ml)

Distilled water

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Silica gel

Procedure:

A stirred mixture of 2-(1-adamantyl)-4-bromophenol and anhydrous potassium carbonate is

prepared in anhydrous N,N-dimethylformamide.

Iodomethane is added to the reaction mixture.

The mixture is stirred at room temperature for 2 hours.

Upon reaction completion, the mixture is diluted with 100 ml of distilled water.
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The aqueous layer is extracted with 100 ml of ethyl acetate.

The organic layers are combined and dried with anhydrous magnesium sulfate.

The desiccant is removed by filtration.

The filtrate is passed through a silica gel column for impurity removal.

The final filtrate is concentrated under reduced pressure to yield the product.

Expected Yield: 0.49 g (94%) of 1-(5-bromo-2-methoxyphenyl)adamantane as a light yellow-

green solid.[3][9]

Reactants

Process Product

2-(1-adamantyl)-4-bromophenol

Stir at RT
for 2 hoursIodomethane

K₂CO₃ in DMF

Dilute with H₂O Extract with
Ethyl Acetate Dry with MgSO₄ Filter Silica Gel

Chromatography Concentrate 1-(5-Bromo-2-methoxy-
phenyl)adamantane

Click to download full resolution via product page

Figure 2. Experimental workflow for the synthesis of 1-(5-Bromo-2-
methoxyphenyl)adamantane via Williamson ether synthesis.[3][9]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound is associated with the following hazard statements:

H302: Harmful if swallowed[3]
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H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated fume hood. Store in a dry, well-sealed container at room temperature.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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